Cas no 101385-93-7 (tert-butyl 3-oxopyrrolidine-1-carboxylate)

tert-butyl 3-oxopyrrolidine-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 3-oxopyrrolidine-1-carboxylate
• N-(tert-Butoxycarbonyl)-3-pyrrolidinone
• BOC-3-PYRROLIDINONE
• 3-OXO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-OXOPYRROLIDINE, N-BOC PROTECTED
• 1-BOC-3-PYRROLIDINONE
• 1-BOC-3-PYRROLIDONE
• 1-PYRROLIDINECARBOXYLIC ACID, 3-OXO-, 1,1-DIMETHYLETHYL ESTER
• 1-N-BOC-PYRROLIDINONE
• 1-N-BOC-3-PYRROLIDINONE
• N-Boc-3-pyrrolidinone
• 1-tert-Butoxycarbonyl-3-pyrrolidone
• Pyrrolidin-3-one hydrochloride
• 1-tert-Butoxycarbonyl-3-pyrrolidinone
• 3-Oxopyrrolidine-1-carboxylic Acid tert-Butyl Ester
• N-Boc-3-pyrolidinone
• N-BOC-3-Pyrrolodinone
• N-T-BOC-3-PYRROLIDINONE
• N-BOC-PYRROLIDINE-3-ONE
• tert-Butyl 3-oxopyrrolidinecarboxylate
• 1-(tert-butoxycarbonyl)-3-pyrrolidinone
• n-te
• 1-Boc-3-pyrrolidone
• tert-Butyl 3-Oxopyrrolidine-1-carboxylate
• B3589
• 1-(t-butoxycarbonyl)-3-oxo-pyrrolidine
• 1,1-Dimethylethyl 3-Oxo-1-Pyrrolidinecarboxylate
• N-Boc-3-pyrrolidinone, 97%
• 1-t-butoxycarbonyl-3-pyrrolidinone
• FT-0601516
• NS00122652
• EN300-52944
• SB10003
• N-Boc-3-pyrrolidone
• 1-(tert-butoxylcarbonyl)-3-pyrrolidone
• 1-t-butoxycarbonyl -3-pyrrolidinone
• N-boc-4-pyrollidone
• CS-W020368
• 6-Methyl-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
• 1-Boc-3-pyrollidinone
• N-(t-butoxycarbonyl)-3-pyrrolidone
• 3-oxo-pyrrolidin-1-carboxylic acid t-butyl ester
• 3-oxo-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• AKOS005145826
• tert-butyl-3-oxo-pyrrolidine-1-carboxylate
• DTXSID90332887
• AC-6384
• 1-N-boc-3-pyrrolidone
• N-BOC-pyrrolidin-3-one
• n-tert-butoxycarbonyl-3-pyrrolidinone
• 1-tert-butoxycarbonyl-3-oxo-pyrrolidine
• 1-(tert-butoxyl carbonyl)-3-pyrrolidone
• 1,1-Dimethylethyl 3-oxopyrrolidine-1-carboxylate
• 101385-93-7
• PS-8499
• tert-butyl3-oxopyrrolidine-1-carboxylate
• AM20070664
• MFCD01631194
• 1,1-dimethylethyl 3-oxo-pyrrolidine-1-carboxylate
• SY001202
• 1-tert-butoxycarbonyl-3-oxopyrrolidine
• F0001-0062
• SCHEMBL123032
• tert-butyl 3-oxo-1-pyrrolidinecarboxylate
• BCP22270
• Q-102178
• A16274
• 1-(t-butoxycarbonyl)pyrrolidin-3-one
• JSOMVCDXPUXKIC-UHFFFAOYSA-N
• 1-(tert-butyloxycarbonyl)pyrrolidin-3-one
• 1-(t-butoxycarbonyl)-3-pyrrolidone
• N-Boc-3-Pyrrolidinone,98%
• 1-Boc-3-pyrrolidinone
• 1-Pyrrolidinecarboxylic acid, 3-oxo-, 1,1-dimethylethyl ester
• STL110020
• tert-butyl 3-oxopyrrolidine-1-carboxylate
• N-Boc-3-pyrrolidinone;N-(tert-Butoxycarbonyl)-3-pyrrolidinone
• 3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-N-Boc-3-pyrrolidinone
• 1-boc-3-pyrrolidone
• DB-005460
• n-boc-pyrrolidine-3-one
• boc-3-pyrrolidinone
• N-BOC-3-PYRROLIDINONE
• +Expand

• MDL： MFCD01631194
• InChIKey： JSOMVCDXPUXKIC-UHFFFAOYSA-N
• Inchi： 1S/C9H15NO3/c1-9(2,3)13-8(12)10-5-4-7(11)6-10/h4-6H2,1-3H3
• SMILES： O(C(N1CC(CC1)=O)=O)C(C)(C)C
• BRN： 6198793

Computed Properties

• Exact Mass: 185.105193g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 185.105193g/mol
• Monoisotopic Mass: 185.105193g/mol
• Topological Polar Surface Area: 46.6Ų
• Heavy Atom Count: 13
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 1.13420
• PSA: 46.61000
• Refractive Index: 1.486
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 270.9±33.0 °C at 760 mmHg
• Melting Point: 34-38 °C (lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Insoluble in water
• Density: 1.133

tert-butyl 3-oxopyrrolidine-1-carboxylate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22; R37/38; R41
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 22-37/38-41
• Signal Word：Danger

tert-butyl 3-oxopyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%